Cas no 2680692-90-2 (tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680692-90-2
• MF: C₁₄H₁₅IN₂O₂
• MW: 370.185575723648
• CID: 5646507
• PubChem ID: 165943109
• Update Time: 2025-10-18

tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262877
• tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate
• 2680692-90-2

• Inchi： 1S/C14H15IN2O2/c1-14(2,3)19-13(18)17-9-11(8-16-17)10-4-6-12(15)7-5-10/h4-9H,1-3H3
• InChI Key： MIDUINSYUQAPSN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 370.01783g/mol
• Monoisotopic Mass: 370.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate

tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate (CAS No. 2680692-90-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate (CAS No. 2680692-90-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. In this article, we will delve into the synthesis, properties, and potential applications of tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate, highlighting recent advancements and research findings.

Synthesis of tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate:

The synthesis of tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate typically involves a multi-step process that combines organic synthesis techniques and modern catalytic methods. One common approach is to start with the reaction of 4-iodobenzaldehyde with hydrazine hydrate to form 4-(4-iodophenyl)hydrazine. This intermediate is then reacted with ethyl acetoacetate in the presence of a base to form the pyrazole ring. The resulting pyrazole derivative is further functionalized by esterification with tert-butanol to yield the final product, tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of this synthesis. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the final product. These methods not only reduce the number of steps required but also minimize the formation of by-products, making the synthesis more environmentally friendly and cost-effective.

Physical and Chemical Properties:

tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate is a white crystalline solid with a molecular weight of approximately 383.2 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound exhibits strong absorption in the ultraviolet (UV) region due to its conjugated system, making it suitable for various spectroscopic analyses.

The presence of the tert-butyl group on the carboxylic acid moiety imparts stability to the molecule, while the iodine substituent on the phenyl ring provides additional reactivity for further functionalization. The combination of these features makes tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate a valuable intermediate in organic synthesis and drug discovery.

Biological Activities and Applications:

The biological activities of tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate have been extensively studied in recent years, with a focus on its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that pyrazoles can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The iodine substituent on the phenyl ring may enhance this activity by increasing lipophilicity and improving cellular uptake.

In addition to anti-inflammatory effects, tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate has been investigated for its potential as an anticancer agent. Research has demonstrated that certain pyrazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The iodine substituent may play a crucial role in this activity by modulating protein-protein interactions or altering cellular redox balance.

Clinical Trials and Future Prospects:

While tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate is still primarily used as an intermediate in research settings, several derivatives have entered clinical trials for various therapeutic indications. For example, a closely related compound has shown promising results in Phase II trials for treating rheumatoid arthritis due to its potent anti-inflammatory effects.

The future prospects for tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate are promising, particularly in areas such as cancer therapy and inflammatory diseases. Ongoing research aims to optimize its structure for improved efficacy and reduced side effects. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and target specific tissues or organs.

Conclusion:

Tert-butyl 4-(4-iodophenyl)-1H-pyrazole-1-carboxylate (CAS No. 2680692-90-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in drug discovery and development.